Cas no 501430-66-6 (Benzofuran, 7-chloro-5-(chloromethyl)-)

Benzofuran, 7-chloro-5-(chloromethyl)- structure
501430-66-6 structure
Product Name:Benzofuran, 7-chloro-5-(chloromethyl)-
CAS No:501430-66-6
MF:C14H22O3
MW:238.322684764862
CID:1559864
PubChem ID:59304595
Update Time:2025-04-21

Benzofuran, 7-chloro-5-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 7-chloro-5-(chloromethyl)-
    • 501430-66-6
    • SCHEMBL12561174
    • DB-156627
    • 7-chloro-5-(chloromethyl)benzofuran
    • Inchi: 1S/C14H22O3/c1-2-17-14(16)9-12(15)7-8-13(10-3-4-10)11-5-6-11/h10-11,13H,2-9H2,1H3
    • InChI Key: YDRUGSMHMLPADC-UHFFFAOYSA-N
    • SMILES: O=C(CC(=O)OCC)CCC(C1CC1)C1CC1

Computed Properties

  • Exact Mass: 199.97968
  • Monoisotopic Mass: 238.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 9
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 13.14

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